Cas no 2172453-29-9 (1-(3-hydroxybutyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(3-hydroxybutyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172453-29-9
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 5568944
• PubChem ID: 165595978
• Update Time: 2025-06-08

1-(3-hydroxybutyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2172453-29-9
• 1-(3-hydroxybutyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde
• EN300-1594512

• Inchi： 1S/C10H17N3O2/c1-3-4-10-9(7-14)11-12-13(10)6-5-8(2)15/h7-8,15H,3-6H2,1-2H3
• InChI Key： VSAFWQHTCXMRCV-UHFFFAOYSA-N
• SMILES： OC(C)CCN1C(=C(C=O)N=N1)CCC

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 68Ų

Additional information on 1-(3-hydroxybutyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde

Comprehensive Overview of 1-(3-hydroxybutyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172453-29-9)

The compound 1-(3-hydroxybutyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172453-29-9) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science research. This triazole-based aldehyde derivative combines a hydroxybutyl side chain with a propyl substituent, creating a versatile scaffold for further chemical modifications. Researchers are particularly interested in its 1,2,3-triazole core, which is known for its stability and bioactivity, making it a valuable building block in drug discovery and development.

In the context of current scientific trends, 1-(3-hydroxybutyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde aligns with the growing demand for heterocyclic compounds in medicinal chemistry. The triazole ring system has been extensively studied for its antimicrobial, antiviral, and anti-inflammatory properties, which has led to increased searches for triazole derivatives in academic and industrial databases. The presence of both hydroxy and aldehyde functional groups in this molecule further enhances its reactivity, allowing for diverse synthetic transformations that can lead to novel bioactive compounds.

The synthesis of CAS No. 2172453-29-9 typically involves click chemistry approaches, which have become a hot topic in organic synthesis due to their efficiency and selectivity. This methodology is particularly relevant given the current emphasis on green chemistry and sustainable processes. Many researchers are searching for information on how to optimize the production of such triazole-carbaldehyde derivatives while minimizing environmental impact, making this compound an excellent case study for modern synthetic challenges.

From a structural perspective, the 1H-1,2,3-triazole-4-carbaldehyde moiety in this compound offers interesting possibilities for molecular recognition and binding. The aldehyde group can participate in various condensation reactions, while the hydroxybutyl chain provides additional sites for hydrogen bonding. These features make 1-(3-hydroxybutyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde particularly valuable in the design of small molecule inhibitors and pharmacophores, addressing common search queries related to drug design principles.

Recent publications have highlighted the potential of triazole-containing compounds like CAS 2172453-29-9 in addressing emerging health challenges. The COVID-19 pandemic has intensified the search for novel antiviral agents, and the 1,2,3-triazole scaffold has shown promise in this area. While this specific compound hasn't been clinically tested for antiviral activity, its structural similarity to known bioactive molecules makes it a candidate for further investigation, responding to frequent searches about antiviral drug development.

In material science applications, the hydroxybutyl-propyl-triazole-carbaldehyde structure offers interesting possibilities for polymer modification and surface functionalization. The combination of polar (hydroxy and aldehyde) and non-polar (propyl) groups creates an amphiphilic character that could be useful in designing smart materials - another trending search term in scientific literature. Researchers exploring functional materials often look for such multifunctional building blocks.

Quality control and characterization of 1-(3-hydroxybutyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde are critical aspects that generate numerous technical queries. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying the purity and structure of this compound, especially when used in sensitive applications. The presence of both aliphatic and aromatic regions in its NMR spectrum makes it an interesting subject for spectral interpretation discussions.

The stability profile of CAS 2172453-29-9 is another area of practical importance. Many researchers inquire about the storage conditions and shelf life of such specialized compounds. The aldehyde functionality suggests that protection from oxidation might be necessary, while the hydroxy group may require attention to moisture sensitivity. These practical considerations are crucial for laboratories working with this material.

From a commercial perspective, the availability of 1-(3-hydroxybutyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde from chemical suppliers is a common search topic. The compound's relatively recent CAS number assignment (2172453-29-9) indicates it's a newer addition to research catalogs, and scientists often look for reliable sources and bulk synthesis options. The pricing and custom synthesis possibilities for such specialized intermediates are frequent subjects of inquiry.

Looking forward, the research potential of triazole-carbaldehyde derivatives like this compound remains largely untapped. With increasing interest in targeted drug delivery and precision medicine, molecules combining multiple functional groups in specific spatial arrangements are gaining attention. The unique combination of a flexible hydroxybutyl chain with a rigid triazole ring and reactive aldehyde in this compound offers numerous possibilities for creating targeted molecular constructs.

In conclusion, 1-(3-hydroxybutyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172453-29-9) represents an intriguing example of modern heterocyclic chemistry with broad potential applications. Its structural features address multiple current research trends, from medicinal chemistry to advanced materials, making it a compound worthy of continued investigation and discussion in scientific circles. As research progresses, we can anticipate new discoveries about its properties and applications that will further enhance its scientific value.